Cas no 730951-44-7 (2-(difluoromethoxy)-3-methoxybenzoic Acid)

• Product Name: 2-(difluoromethoxy)-3-methoxybenzoic Acid
• CAS No: 730951-44-7
• MF: C₉H₈F₂O₄
• MW: 218.154230117798
• CID: 3106084
• Update Time: 2025-10-29

2-(difluoromethoxy)-3-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethoxy-3-methoxy-benzoic acid
• 2-(difluoromethoxy)-3-methoxybenzoic Acid

• Inchi： 1S/C9H8F2O4/c1-14-6-4-2-3-5(8(12)13)7(6)15-9(10)11/h2-4,9H,1H3,(H,12,13)
• InChI Key： FDSBERKHOFDDQL-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1C(=O)O)OC)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-(difluoromethoxy)-3-methoxybenzoic Acid

Comprehensive Overview of 2-(Difluoromethoxy)-3-methoxybenzoic Acid (CAS No. 730951-44-7)

2-(Difluoromethoxy)-3-methoxybenzoic Acid (CAS No. 730951-44-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative is characterized by its unique difluoromethoxy and methoxy functional groups, which contribute to its distinct chemical properties and potential applications. Researchers and industry professionals often search for terms like "synthesis of 2-(difluoromethoxy)-3-methoxybenzoic Acid", "CAS 730951-44-7 applications", and "buy 2-(difluoromethoxy)-3-methoxybenzoic Acid", reflecting its growing relevance in synthetic chemistry and drug development.

The compound's molecular structure, featuring a benzene ring substituted with both difluoromethoxy and methoxy groups, makes it a valuable intermediate in the synthesis of more complex molecules. Its carboxylic acid functionality further enhances its reactivity, allowing for versatile transformations. Recent studies have explored its role in the development of novel therapeutics, particularly in areas such as anti-inflammatory agents and central nervous system (CNS) drugs. This aligns with the increasing demand for fluorinated compounds in medicinal chemistry, as fluorination often improves metabolic stability and bioavailability.

In the context of green chemistry and sustainable synthesis, 2-(difluoromethoxy)-3-methoxybenzoic Acid has been a subject of interest due to the rising focus on eco-friendly fluorination methods. Researchers are investigating catalytic processes and mild reaction conditions to optimize its production, addressing concerns about environmental impact and energy efficiency. These advancements are particularly relevant given the current emphasis on carbon footprint reduction in chemical manufacturing.

From a commercial perspective, the compound's high purity grade and custom synthesis options are frequently searched by buyers. Suppliers often highlight its HPLC purity and batch consistency, which are critical for pharmaceutical intermediates. The growing market for fluorinated building blocks has also driven inquiries about bulk availability and regulatory compliance, especially in regions with stringent chemical safety standards.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 2-(difluoromethoxy)-3-methoxybenzoic Acid, ensuring its quality and suitability for downstream applications. The compound's solubility profile and stability under various conditions are also key considerations for researchers, as evidenced by frequent searches for "730951-44-7 solubility" and "storage recommendations for difluoromethoxy compounds".

In summary, 2-(difluoromethoxy)-3-methoxybenzoic Acid (CAS No. 730951-44-7) represents a promising fluorinated intermediate with broad potential in drug discovery and material science. Its unique structural features and evolving synthesis methodologies position it as a compound of enduring interest in both academic and industrial settings. As the demand for tailor-made fluorinated molecules continues to rise, this compound is likely to remain a focal point for innovation in specialty chemicals.